Cas no 819866-06-3 (Benzene,1-[(1E)-2-ethoxy-1-(trifluoromethyl)ethenyl]-3-methyl-)

Benzene,1-[(1E)-2-ethoxy-1-(trifluoromethyl)ethenyl]-3-methyl- structure
819866-06-3 structure
Product Name:Benzene,1-[(1E)-2-ethoxy-1-(trifluoromethyl)ethenyl]-3-methyl-
CAS No:819866-06-3
MF:C12H13F3O
MW:230.226234197617
CID:715694
PubChem ID:57353751
Update Time:2025-04-19

Benzene,1-[(1E)-2-ethoxy-1-(trifluoromethyl)ethenyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(1E)-2-ethoxy-1-(trifluoromethyl)ethenyl]-3-methyl-
    • 1-(1-ethoxy-3,3,3-trifluoroprop-1-en-2-yl)-3-methylbenzene
    • Benzene, 1-[(1E)-2-ethoxy-1-(trifluoromethyl)ethenyl]-3-methyl- (9CI)
    • 819866-06-3
    • DTXSID50722588
    • Inchi: 1S/C12H13F3O/c1-3-16-8-11(12(13,14)15)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3
    • InChI Key: CPNOTZUOQGLKKI-UHFFFAOYSA-N
    • SMILES: FC(C(=COCC)C1C=CC=C(C)C=1)(F)F

Computed Properties

  • Exact Mass: 230.09184952g/mol
  • Monoisotopic Mass: 230.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų
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